N-(2,4-dimethylphenyl)-N'-{2-[(3-methylpyridin-2-yl)amino]ethyl}malonamide

• IUPAC Name: N'-(2,4-dimethylphenyl)-N-[2-[(3-methylpyridin-2-yl)amino]ethyl]propanediamide
• InChI: InChI=1S/C19H24N4O2/c1-13-6-7-16(15(3)11-13)23-18(25)12-17(24)20-9-10-22-19-14(2)5-4-8-21-19/h4-8,11H,9-10,12H2,1-3H3,(H,20,24)(H,21,22)(H,23,25)
• InChI Key: VOTUGJGDQBDMEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC(=O)NCCNC2=C(C=CC=N2)C)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

The compound “N-(2,4-dimethylphenyl)-N’-{2-[(3-methylpyridin-2-yl)amino]ethyl}malonamide” is a derivative of the compound Imatinib. Imatinib is a therapeutic agent used to treat leukemia, which specifically inhibits the activity of tyrosine kinases. This molecule has been structurally characterized only in the form of its piperazin-1-ium salt.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions. Another study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using magnesium oxide nanoparticles.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, the crystal structure of the freebase Imatinib, which precipitated from a 1:10 mixture with arginine, realizes an extended conformation and forms infinite H-bonded chains through its amide, amine, and pyrimidine groups. Another study reported the structure of Bacillus subtilis Nitric Oxide Synthase in complex with a similar compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a study reported the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridine under different reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, a study reported that the compound 1-(4-Methylpyridin-2-yl)thiourea crystallizes in the monoclinic system and exhibits distinctly different intermolecular hydrogen bonding patterns.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, Imatinib specifically binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, a compound similar to the one you’re interested in was found to be harmful if swallowed.

Future Directions

The future directions for research on similar compounds could involve further development of bNOS inhibitors, as each molecule represents an excellent chemical scaffold for the design of isoform selective bNOS inhibitors. Additionally, there is an interest in the antibacterial activities of synthesized N-(4-methylpyridin-2-yl) thiophene-2-carboxamides against ESBL-producing E. coli ST131 strains.